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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for octylbenzene (CAS No.
2189-60-8), a key intermediate in various industrial and pharmaceutical applications. The
following sections detail its physical and chemical properties, toxicological data, handling and
storage procedures, and emergency measures, with a focus on providing clear, actionable
information for laboratory and manufacturing environments.

Physicochemical Properties

Octylbenzene is a colorless to light yellow liquid with a characteristic aromatic odor.[1] It is a
stable, combustible compound that is insoluble in water but soluble in organic solvents.[1][2]
Key quantitative properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CiaH22 [L][3][4][5]
Molecular Weight 190.32 g/mol [31[41[6]
CAS Number 2189-60-8 [1131[4][5]
Appearance C.:Ieér, colorless to light yellow IEI6I]
liquid
Odor Aromatic [1][5]
Boiling Point 261-263 °C [21[3]1[5][6]
Melting Point -36 °C [21[3]1[5][6]
Flash Point 107 °C [31[5][6]
Density 0.858 g/mL at 25 °C [2][5]
Vapor Density 6.56 [7]
Water Solubility Immiscible [11[2]

Toxicological Information

Based on available data, octylbenzene is not classified as a hazardous substance under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[4][7] No
acute toxicity information is readily available, and it is not classified for skin corrosion/irritation,
serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity,
carcinogenicity, or reproductive toxicity.[6]

Note on Experimental Protocols: Detailed experimental protocols for the toxicological
assessment of octylbenzene are not publicly available in the reviewed literature. The provided
safety information is based on compiled data from safety data sheets and chemical databases.

GHS Classification Overview

The following diagram illustrates the reported GHS classification status of octylbenzene.
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Caption: Logical relationship of Octylbenzene to GHS hazard criteria.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are crucial to ensure safety when working with octylbenzene.

Handling:

Avoid contact with skin and eyes.[3][9]

Do not breathe vapors or mists.[6][8]

Use in a well-ventilated area or with a laboratory fume hood.[6][8]

Wash hands thoroughly after handling.[6][9]

Keep away from heat, sparks, and open flames.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[10]
Storage:

e Store in a cool, dry, and well-ventilated place.[3][6][7][9]

o Keep the container tightly closed.[6][9]

o Store away from strong oxidizing agents.[2][8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or goggles are recommended.[8][9]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[7][8][9]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[7][9] In case of inadequate ventilation or for large-scale
use, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[7]

[8]

First Aid Measures

In the event of exposure to octylbenzene, follow these first aid procedures.

First Aid Response Workflow

Route of Exposure

’/ ¢|mmed|ate Actions x

Move_to_Fresh_Air Wash_with_Soap_Water Rinse_with_Water Rinse_Mouth
]

If breathing is difficult \If irritation persists For at least 15 minutes Do NOT induce vomiting

“/Ledical Atte’ry}t{n

Seek_Medical_Attention

Click to download full resolution via product page
Caption: First aid workflow for different exposure routes to Octylbenzene.

 Inhalation: Move the exposed person to fresh air.[6][8] If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[7][8][9]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[6][8][9] If irritation persists, consult a physician.[8][11]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6][7][9] Seek immediate medical attention.[7][9]

 Ingestion: Rinse mouth with water.[6][8] Do not induce vomiting.[6] Never give anything by
mouth to an unconscious person.[8][9] Call a physician immediately.[9]

Fire and Explosion Hazard Data

Octylbenzene is a combustible liquid.

Flash Point: 107 °C[3][5][6]
o Suitable Extinguishing Media: Foam, dry powder, carbon dioxide, and water spray.[6]
» Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and
other irritating gases and vapors.[7][8][9]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full
protective gear.[6][8][9]

Accidental Release Measures

In the event of a spill or release, follow these procedures:

» Personal Precautions: Evacuate unnecessary personnel.[6] Use personal protective
equipment as required.[6][8] Ensure adequate ventilation.[8][9]

« Environmental Precautions: Prevent the product from entering drains.[8] Avoid release to the
environment.[6]

» Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[8] Sweep up and shovel into suitable containers for
disposal.[6][9]
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Environmental Information

Currently, there is no specific information available to classify octylbenzene as hazardous to
the environment.[7] It is important to prevent its release into the environment.[6]

This guide is intended to provide essential health and safety information. Always refer to the
specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before
handling octylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 2189-60-8: Octylbenzene | CymitQuimica [cymitquimica.com]

. N-OCTYLBENZENE | 2189-60-8 [chemicalbook.com]

. innospk.com [innospk.com]

. Octylbenzene | C14H22 | CID 16607 - PubChem [pubchem.ncbi.nim.nih.gov]
. Page loading... [guidechem.com]

. lobachemie.com [lobachemie.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. cdnisotopes.com [cdnisotopes.com]

°
(o] [00] ~ » ol EEN w N =

. fishersci.com [fishersci.com]
e 10. novachem.com [novachem.com]
e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Octylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124392#octylbenzene-health-and-safety-information]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b124392?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://www.benchchem.com/product/b124392?utm_src=pdf-body
https://www.benchchem.com/product/b124392?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2189-60-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1222449.htm
https://www.innospk.com/en/?news/grok-exploring-octylbenzene-properties-applications-and-manufacturing
https://pubchem.ncbi.nlm.nih.gov/compound/Octylbenzene
https://www.guidechem.com/dictionary/en/2189-60-8.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-noctyl-benzene-CASNO-2189-60-D0191-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6738_1.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1213814&productDescription=N-OCTYLBENZENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b124392#octylbenzene-health-and-safety-information
https://www.benchchem.com/product/b124392#octylbenzene-health-and-safety-information
https://www.benchchem.com/product/b124392#octylbenzene-health-and-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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